Cas no 199798-84-0 (Elocalcitol)

Elocalcitol structure

Product Name:Elocalcitol

CAS No:199798-84-0

Molecular Formula:C₂₉H₄₃O₂F

Molecular Weight:442.64892

CID:66563

PubChem ID:11396600

Elocalcitol Properties

Names and Identifiers

- Elocalcitol
- (1R,3E,5S)-3-[(2E)-2-[(3aS,7aS)-1-[(E,2S)-6-ethyl-6-hydroxyoct-4-en-2-yl]-7a-methyl-3a,5,6,7-tetrahydro-3H-inden-4-ylidene]ethylidene]-5-fluoro-4-methylidenecyclohexan-1-ol
- (1R,3Z,5S)-3-[(2E)-2-[(3aS,7aS)-1-[(1S,3E)-5-ethyl-5-hydroxy-1-methyl-3-hepten-1-yl]-3,3a,5,6,7,7a-hexahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-5-fluoro-4-methylenecyclohexanol
- BXL 628
- BXL-628
- Ro 26-9228
- GTPL2785
- CS-0001526
- 199798-84-0
- 1S,3R,5Z,7E,23E)-1-FLUORO-26,27-DIHOMO-9,10-SECOCHOLESTA-5,7,10(19),16,23-PENTAENE-3,25-DIOL
- NS00069926
- Q27077174
- Ro-26-9228
- (1R,3Z,5S)-3-[(2E)-2-[(3aS,7aS)-1-[(E,2S)-6-ethyl-6-hydroxyoct-4-en-2-yl]-7a-methyl-3a,5,6,7-tetrahydro-3H-inden-4-ylidene]ethylidene]-5-fluoro-4-methylidenecyclohexan-1-ol
- Elocalcitol [INN]
- UNII-2WDS5F2V6Q
- 2WDS5F2V6Q
- ZHA79884
- E98793
- SCHEMBL12932254
- AKOS025312296
- 1alpha-Fluoro-25-hydroxy-16,23E-diene-26,27-bishomo-20-epi-cholecalciferol
- DB06194
- ELOCALCITOL [MART.]
- 1alpha-fluoro-16-ene-20-epi-23-ene-26,27-bishomo-25-hydroxyvitamin D3
- BXL628
- Cyclohexanol, 3-((1-(5-ethyl-5-hydroxy-1-methyl-3-heptenyl)-3,3a,5,6,7,7a-hexahydro-7a-methyl-4H-inden-4-ylidene)ethylidene)-5-fluoro-4-methylene-, (3aS-(1(1R*,3E),3aalpha,4E(1S*,3Z,5R*),7abeta))-
- (1R,5S,Z)-3-((E)-2-((3aS,7aS)-3-((S,E)-6-ethyl-6-hydroxyoct-4-en-2-yl)-3a-methyl-3a,4,5,6-tetrahydro-1H-inden-7(7aH)-ylidene)ethylidene)-5-fluoro-4-methylenecyclohexanol
- Cyclohexanol, 3-((2E)-((3aS,7aS)-1-((1S,3E)-5-ethyl-5-hydroxy-1-methyl-3-heptenyl)-3,3a,5,6,7,7a-hexahydro-7a-methyl-4H-inden-4-ylidene)ethylidene)-5-fluoro-4-methylene-, (1R,3Z,5S)-
- HY-32345
- MDL： MFCD09954119
- InChIKey： LRLWXBHFPGSUOX-GJQYOBCGSA-N
- Inchi： InChI=1S/C29H43FO2/c1-6-29(32,7-2)17-8-10-20(3)25-14-15-26-22(11-9-16-28(25,26)5)12-13-23-18-24(31)19-27(30)21(23)4/h8,12-14,17,20,24,26-27,31-32H,4,6-7,9-11,15-16,18-19H2,1-3,5H3/b17-8+,22-12+,23-13-/t20-,24+,26-,27-,28+/m0/s1
- SMILES： CCC(CC)(/C=C/C[C@H](C)C1=CC[C@H]2/C(=C/C=C\3/C[C@H](C[C@@H](C3=C)F)O)/CCC[C@]12C)O

Computed Properties

Exact Mass: 442.32500
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 7
Monoisotopic Mass: 442.32470877g/mol
Heavy Atom Count: 32
Complexity: 813
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 3
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.7
Topological Polar Surface Area: 40.5Å²

Experimental Properties

LogP: 7.15820
PSA: 40.46000
Optical Activity: [α]/D +97 to +107°, c = c=1 in methanol

Elocalcitol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00BFXM-1mg	Elocalcitol	199798-84-0	≥98%	1mg	$152.00	2025-02-25
A2B Chem LLC	AF33066-1mg	ELOCALCITOL	199798-84-0	≥98%	1mg	$161.00	2024-04-20
Axon Medchem	1676-2 mg	BXL 628	199798-84-0	99%	2mg	€150.00	2023-07-10
DC Chemicals	DCAPI1504-100 mg	Elocalcitol	199798-84-0	>99%	100mg	$2000.0	2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B912004-1mg	BXL-628	199798-84-0	98%	1mg	￥3,081.60	2022-09-02
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci23106-1mg	BXL-628	199798-84-0	98%	1mg	￥2562.00	2023-09-09